Cas no 27883-25-6 (Inosine,7,8-dihydro-8-thioxo- (9CI))

• Product Name: Inosine,7,8-dihydro-8-thioxo- (9CI)
• CAS No: 27883-25-6
• MF: C₁₀H₁₂N₄O₅S
• MW: 300.291080474854
• CID: 286457
• PubChem ID: 135423590
• Update Time: 2025-04-19

Inosine,7,8-dihydro-8-thioxo- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,7,8-dihydro-8-thioxo- (9CI)
• 8-Mercaptoinosine
• 8-Mercaptoinosin
• 8-Thioinosin
• 8-Thioinosine
• AC1MERO4
• NSC113948
• Oprea1_477009
• Oprea1_590858
• ST057101
• AKOS000540924
• CCG-277044
• 9-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-8-sulfanylidene-1,7-dihydropurin-6-one
• DTXSID90386345
• NSC-113948
• 9-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydro-2-furanyl]-8-mercapto-1,9-dihydro-6H-purin-6-one (non-preferred name)
• 27883-25-6
• 9-[3,4-dihydroxy-5-(hydroxymethyl)tetrahydro-2-furanyl]-8-mercapto-1,9-dihydro-6H-purin-6-one

• Inchi： 1S/C10H12N4O5S/c15-1-3-5(16)6(17)9(19-3)14-7-4(13-10(14)20)8(18)12-2-11-7/h2-3,5-6,9,15-17H,1H2,(H,13,20)(H,11,12,18)
• InChI Key： NSOSGFJJXFKRDG-UHFFFAOYSA-N
• SMILES： S=C1NC2C(NC=NC=2N1C1C(C(C(CO)O1)O)O)=O

Computed Properties

• Exact Mass: 300.05296
• Monoisotopic Mass: 300.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 2.18
• Boiling Point: 553.1°C at 760 mmHg
• Flash Point: 288.3°C
• Refractive Index: 1.947
• PSA: 126.65
• LogP: -1.60630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides